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Compound of Interest

Compound Name: EN1441

Cat. No.: B15605074

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
EN1441 is a novel covalent small molecule identified as a potent degrader of the Androgen

Receptor (AR) and its splice variants, such as AR-V7.[1][2] In the context of prostate cancer,

where AR signaling is a critical driver of tumor growth, molecules like EN1441 represent a

promising therapeutic strategy. This is particularly relevant for androgen-independent prostate

cancers that may have developed resistance to conventional AR antagonists.[3] The LNCaP

cell line, derived from a human prostate adenocarcinoma, is an androgen-sensitive line that

expresses AR and is a widely used model for studying prostate cancer.[4][5] These application

notes provide a detailed overview of the dose-response effects of EN1441 on LNCaP cells, its

mechanism of action, and protocols for experimental validation.

Quantitative Data Summary
The following table summarizes the quantitative effects of EN1441 on LNCaP and related

prostate cancer cell lines.
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Cell Line Parameter Value
Treatment
Duration

Assay Reference

LNCaP
EC50 (Cell

Viability)
10 µM 72 hours CellTiter-Glo [6]

22Rv1
EC50 (Cell

Viability)
3.6 µM 72 hours CellTiter-Glo [6]

DU145 (AR-

negative)

EC50 (Cell

Viability)
>100 µM 72 hours CellTiter-Glo [6]

General
EC50 (AR

Degradation)
4.2 µM Not Specified Not Specified [7]

Mechanism of Action
EN1441 functions as a covalent destabilizing degrader of the Androgen Receptor.[1] It

selectively targets cysteine C125, located within an intrinsically disordered region of both the

full-length AR and its splice variants like AR-V7.[1][7][8]

The proposed mechanism involves a two-step process:

Destabilization and Aggregation: Covalent binding of EN1441 to C125 induces a

conformational change in the AR protein, leading to its destabilization and subsequent

aggregation within the cell.[1][9]

Proteasomal Degradation: These aggregated AR proteins are then recognized by the cellular

machinery and targeted for degradation via the proteasome.[1][7] This degradation is

independent of Cullin E3 ligases.[1]

The ultimate consequence is the depletion of cellular AR and AR-V7 levels, which leads to the

complete inhibition of AR transcriptional activity and a dose-responsive decrease in the viability

of AR-dependent prostate cancer cells.[1][6]
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Caption: EN1441 Mechanism of Action.

Experimental Protocols
LNCaP Cell Culture
This protocol outlines the standard procedure for maintaining and subculturing the LNCaP cell

line.

Materials:
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LNCaP cell line (ATCC CRL-1740)

RPMI-1640 Medium (e.g., VWR, cat # 4500-396)[10]

Fetal Bovine Serum (FBS)

Trypsin-EDTA (0.25%)[10]

Phosphate-Buffered Saline (PBS), sterile

Cell culture flasks (T75)

Humidified incubator (37°C, 5% CO2)[11]

Procedure:

Growth Medium Preparation: Prepare complete growth medium by supplementing RPMI-

1640 with 10% FBS.[11]

Cell Maintenance: Culture LNCaP cells in T75 flasks with the complete growth medium.

Maintain the cells in a humidified incubator at 37°C with 5% CO2.[11]

Media Change: Change the medium every 2-3 days or when the medium color changes to

orange.[10]

Subculturing (Passaging):

LNCaP cells should be split when they reach 70-80% confluency. They tend to grow in

clumps rather than a uniform monolayer.[10]

Aspirate the old medium from the flask.

Wash the cell monolayer once with sterile PBS to remove any residual serum.[10]

Add 1-2 mL of 0.25% Trypsin-EDTA to the flask and incubate at 37°C for 3-5 minutes, or

until cells start to detach.[11]

Neutralize the trypsin by adding 4-5 volumes of complete growth medium.
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Gently pipette the cell suspension up and down to create a single-cell suspension.

Transfer a fraction of the cell suspension (typically a 1:2 to 1:6 split ratio) to a new flask

containing pre-warmed complete growth medium.[10]

EN1441 Dose-Response Experiment (Cell Viability)
This protocol describes how to assess the effect of EN1441 on LNCaP cell viability.

Materials:

LNCaP cells

EN1441 compound

Dimethyl sulfoxide (DMSO), sterile

White, opaque 96-well plates

CellTiter-Glo® Luminescent Cell Viability Assay kit

Multimode plate reader with luminescence detection

Procedure:

Cell Seeding: Seed LNCaP cells in a white, opaque 96-well plate at a density of 1-2 x 10^4

cells/cm².[4][12] Allow cells to attach and grow for 24 hours.

Compound Preparation: Prepare a stock solution of EN1441 in DMSO.[7] Create a serial

dilution of EN1441 in complete growth medium to achieve the desired final concentrations

(e.g., 0.1 µM to 100 µM).[7] Ensure the final DMSO concentration is consistent across all

wells and does not exceed 0.1%.

Cell Treatment: Remove the medium from the wells and add 100 µL of the medium

containing the different concentrations of EN1441 or vehicle control (DMSO).

Incubation: Incubate the plate for 72 hours at 37°C and 5% CO2.[1]

Viability Assessment:
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Equilibrate the plate and the CellTiter-Glo® reagent to room temperature.

Add CellTiter-Glo® reagent to each well according to the manufacturer's protocol.

Mix on an orbital shaker for 2 minutes to induce cell lysis.

Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

Measure the luminescence using a plate reader.

Data Analysis: Normalize the data to the vehicle-treated control wells and plot the dose-

response curve. Calculate the EC50 value using appropriate software (e.g., GraphPad

Prism).

Western Blot for AR Degradation
This protocol is for detecting the degradation of Androgen Receptor in LNCaP cells following

EN1441 treatment.

Materials:

LNCaP cells cultured in 6-well plates

EN1441

RIPA Lysis and Extraction Buffer

Protease and phosphatase inhibitor cocktails

BCA Protein Assay Kit

SDS-PAGE gels, running buffer, and transfer buffer

Nitrocellulose or PVDF membranes[1]

Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)[1]

Primary Antibody: Anti-AR (e.g., Cell Signaling Technology, D6F11)[1]
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Primary Antibody: Anti-GAPDH or β-actin (loading control)

HRP-conjugated secondary antibody

Chemiluminescent substrate (ECL)

Imaging system

Procedure:

Cell Treatment: Treat LNCaP cells in 6-well plates with the desired concentration of

EN1441 (e.g., 20 µM) or vehicle control for 24 hours.[1]

Cell Lysis: Wash cells with ice-cold PBS and lyse them using RIPA buffer supplemented

with protease and phosphatase inhibitors.

Protein Quantification: Determine the protein concentration of each lysate using a BCA

assay.

SDS-PAGE: Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-PAGE gel and

separate the proteins by electrophoresis.

Protein Transfer: Transfer the separated proteins to a nitrocellulose or PVDF membrane.

[1]

Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to

prevent non-specific antibody binding.[1]

Antibody Incubation:

Incubate the membrane with the primary anti-AR antibody overnight at 4°C, following

the manufacturer's recommended dilution.

Wash the membrane three times with TBST.

Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.
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Detection: Wash the membrane again and apply the ECL substrate. Capture the

chemiluminescent signal using an imaging system.

Loading Control: Strip the membrane (if necessary) and re-probe with an antibody against

a loading control protein (e.g., GAPDH) to ensure equal protein loading.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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